Cas no 1804455-41-1 (3,4-Bis(trifluoromethyl)-2-chloropyridine)

• Product Name: 3,4-Bis(trifluoromethyl)-2-chloropyridine
• CAS No: 1804455-41-1
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• CID: 4908458
• Update Time: 2025-05-25

3,4-Bis(trifluoromethyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-chloropyridine

• Inchi： 1S/C7H2ClF6N/c8-5-4(7(12,13)14)3(1-2-15-5)6(9,10)11/h1-2H
• InChI Key： BHHPNQAPRVPMMK-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C=CN=1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3,4-Bis(trifluoromethyl)-2-chloropyridine

Recent Advances in the Application of 3,4-Bis(trifluoromethyl)-2-chloropyridine (CAS: 1804455-41-1) in Chemical Biology and Pharmaceutical Research

The compound 3,4-Bis(trifluoromethyl)-2-chloropyridine (CAS: 1804455-41-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl and chloro substituents, exhibits unique physicochemical properties that make it an attractive candidate for drug discovery and development. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the areas of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,4-Bis(trifluoromethyl)-2-chloropyridine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers successfully utilized this compound to develop a series of potent and selective inhibitors with improved pharmacokinetic properties. The presence of trifluoromethyl groups was found to significantly enhance metabolic stability while maintaining target affinity, addressing a common challenge in kinase inhibitor development.

In antimicrobial research, a team at the University of Tokyo recently reported (Antimicrobial Agents and Chemotherapy, 2024) on the development of novel quinolone derivatives incorporating the 3,4-Bis(trifluoromethyl)-2-chloropyridine moiety. These compounds showed remarkable activity against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa, with MIC values in the range of 0.5-2 μg/mL. The study attributed this enhanced activity to the compound's ability to improve membrane permeability and reduce efflux pump-mediated resistance.

From a synthetic chemistry perspective, advances in the functionalization of 3,4-Bis(trifluoromethyl)-2-chloropyridine have been particularly noteworthy. A recent publication in Organic Letters (2024) described a novel palladium-catalyzed cross-coupling protocol that enables selective modification at the 2-position while preserving the trifluoromethyl groups. This methodological breakthrough has significantly expanded the synthetic utility of this compound in medicinal chemistry.

The pharmacokinetic profile of derivatives containing the 3,4-Bis(trifluoromethyl)-2-chloropyridine scaffold has been the subject of several recent investigations. Studies indicate that the presence of multiple trifluoromethyl groups contributes to favorable ADME properties, including enhanced metabolic stability and improved blood-brain barrier penetration. These characteristics make this scaffold particularly valuable for CNS-targeted drug development programs.

Looking forward, the unique properties of 3,4-Bis(trifluoromethyl)-2-chloropyridine (CAS: 1804455-41-1) position it as a valuable tool in chemical biology and drug discovery. Its applications are expanding beyond traditional small molecule therapeutics into areas such as PROTACs and molecular glues. Ongoing research is exploring its potential in targeted protein degradation strategies, where its physicochemical properties may offer advantages in ternary complex formation and proteasome recruitment.